1-[(9H-fluoren-9-yloxy)carbonyl]piperidine-4-carboxylic acid

• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 1-(9H-fluoren-9-yloxycarbonyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C20H19NO4/c22-19(23)13-9-11-21(12-10-13)20(24)25-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18H,9-12H2,(H,22,23)
• InChI Key: BZAYANARTAKJTL-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C(=O)O)C(=O)OC2C3=CC=CC=C3C4=CC=CC=C24

Description

1-[(9H-fluoren-9-yloxy)carbonyl]piperidine-4-carboxylic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Fmoc-L-4-Pip-OH and is commonly used in the field of biochemistry and medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-[(9H-fluoren-9-yloxy)carbonyl]piperidine-4-carboxylic acid is related to its use as a protecting group in peptide synthesis. The Fmoc group is attached to the N-terminus of the amino acid residue to protect it from unwanted reactions during the synthesis process. The Fmoc group is later removed using a base such as piperidine to reveal the free amino group, which can then be used to form peptide bonds.
Biochemical and Physiological Effects
1-[(9H-fluoren-9-yloxy)carbonyl]piperidine-4-carboxylic acid does not have any known biochemical or physiological effects as it is mainly used as a protecting group in peptide synthesis. However, the peptides synthesized using this compound may have various biological activities and can be used for further research and development.

Advantages and Limitations for Lab Experiments

The use of 1-[(9H-fluoren-9-yloxy)carbonyl]piperidine-4-carboxylic acid as a protecting group in peptide synthesis has several advantages. It is a stable and easily removable protecting group that does not require harsh conditions for removal. It also allows for the synthesis of peptides with high purity and yield.
However, there are also limitations to its use. The synthesis of peptides using Fmoc chemistry can be time-consuming and requires multiple steps. The use of Fmoc chemistry also requires specialized equipment and expertise, which can be a limitation for some laboratories.

Future Directions

For research include the development of new protecting groups and the use of peptides synthesized using Fmoc chemistry for drug discovery and development.

Synthesis Methods

The synthesis of 1-[(9H-fluoren-9-yloxy)carbonyl]piperidine-4-carboxylic acid involves the reaction of fluorenylmethoxycarbonyl chloride (Fmoc-Cl) with piperidine-4-carboxylic acid in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or dimethylformamide. The product is then purified using column chromatography to obtain pure 1-[(9H-fluoren-9-yloxy)carbonyl]piperidine-4-carboxylic acid.

Scientific Research Applications

1-[(9H-fluoren-9-yloxy)carbonyl]piperidine-4-carboxylic acid is widely used in scientific research, particularly in the field of biochemistry and medicinal chemistry. It is used as a protecting group for the synthesis of peptides and proteins. The Fmoc group is attached to the N-terminus of the amino acid residue to protect it during the synthesis process. It is later removed using a base such as piperidine to reveal the free amino group.